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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-methylpentanoate (C8H16O2) is a branched-chain ester recognized for its

characteristic fruity aroma, reminiscent of pineapple.[1] Beyond its application in the flavor and

fragrance industry, understanding its thermophysical properties is crucial for its use in various

chemical processes, including as a solvent or a synthetic intermediate in drug development.

This technical guide provides a comprehensive overview of the core thermophysical properties

of ethyl 3-methylpentanoate, details the experimental protocols for their determination, and

presents available data in a structured format.

While extensive temperature-dependent experimental data for ethyl 3-methylpentanoate is not

widely available in public literature, this guide consolidates the existing data and discusses the

expected trends based on the behavior of similar branched esters. The National Institute of

Standards and Technology (NIST) TRC Web Thermo Tables (WTT) have critically evaluated

thermophysical property data for this compound, indicating that experimental data for

properties like density and viscosity as a function of temperature exist, though they are not

publicly detailed.[1][2]

Core Thermophysical Properties
The thermophysical properties of ethyl 3-methylpentanoate are key to its behavior in various

applications. These properties are influenced by its molecular structure, which includes a six-
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carbon chain with a methyl branch at the third position and an ethyl ester group.

Data Presentation
The following tables summarize the available quantitative data for the thermophysical

properties of ethyl 3-methylpentanoate.

Table 1: General Physicochemical Properties of Ethyl 3-Methylpentanoate

Property Value Conditions Reference(s)

Molecular Formula C8H16O2 - [3][4][5]

Molar Mass 144.21 g/mol - [3][4]

Appearance Colorless liquid Standard [3][6]

Odor Fruity, pineapple-like - [1]

Boiling Point 155.00 to 156.00 °C 760.00 mm Hg [3]

Boiling Point 152 °C Not specified [6]

Density 0.866 - 0.873 g/cm³ Not specified [3]

Specific Gravity 0.86200 to 0.87200 25.00 °C

Refractive Index 1.405 - 1.412 Not specified [3]

Refractive Index 1.40300 to 1.41300 20.00 °C

Vapor Pressure 2.91 mmHg 25 °C [6]

Flash Point 45.00 °C
(Tagliabue Closed

Cup)

Table 2: Temperature-Dependent Properties of Ethyl 3-Methylpentanoate (Qualitative Data

from NIST)
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Property Temperature Range
Number of
Experimental Data
Points

Reference

Liquid Density 190 K to 601 K 2 [1][2]

Liquid Viscosity 270 K to 600 K Not specified [1][2]

Note: The specific experimental data points from the NIST/TRC database are not publicly

available and are part of a subscription service.

Experimental Protocols
The determination of thermophysical properties of esters like ethyl 3-methylpentanoate relies

on well-established experimental techniques. The following protocols are representative of the

methodologies used to measure density, viscosity, refractive index, and surface tension.

Density Measurement
The density of liquid esters is commonly measured using a vibrating-tube densimeter.[7]

Methodology:

Calibration: The instrument is calibrated using two fluids of known density, typically dry air

and deionized water, at the desired temperature.

Sample Injection: A small sample of ethyl 3-methylpentanoate is injected into the U-shaped

vibrating tube.

Temperature Equilibration: The sample is allowed to reach thermal equilibrium with the

instrument's controlled temperature environment.

Measurement: The instrument measures the oscillation period of the tube filled with the

sample. This period is directly related to the density of the sample.

Data Conversion: The instrument's software converts the oscillation period to a density value

based on the calibration.
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Temperature Variation: Measurements are repeated at different temperatures to determine

the temperature dependency of the density.

Viscosity Measurement
The viscosity of esters can be determined using various types of viscometers, with capillary

and falling-body viscometers being common choices.[7]

Methodology (Ubbelohde Capillary Viscometer):

Sample Preparation: A known volume of ethyl 3-methylpentanoate is introduced into the

viscometer.

Thermal Equilibration: The viscometer is placed in a constant-temperature bath until the

sample reaches the desired temperature.

Flow Time Measurement: The liquid is drawn up into the upper bulb of the viscometer, and

the time it takes for the liquid to flow between two marked points on the capillary is

measured.

Kinematic Viscosity Calculation: The kinematic viscosity is calculated from the flow time and

the viscometer constant.

Dynamic Viscosity Calculation: The dynamic viscosity is obtained by multiplying the

kinematic viscosity by the density of the liquid at the same temperature.

Temperature Series: The process is repeated at various temperatures to establish the

viscosity-temperature relationship.

Refractive Index Measurement
An Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.
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Sample Application: A few drops of ethyl 3-methylpentanoate are placed on the prism of the

refractometer.

Measurement: The user looks through the eyepiece and adjusts the instrument until the

dividing line between the light and dark fields is centered on the crosshairs. The refractive

index is then read from the scale.

Temperature Control: The measurement is performed at a controlled temperature, as the

refractive index is temperature-dependent. A circulating water bath is often used to maintain

a constant temperature.

Wavelength Specificity: The refractive index is also dependent on the wavelength of light

used. Measurements are typically made at the sodium D-line (589 nm).

Surface Tension Measurement
The pendant drop method is a widely used technique for determining the surface tension of

liquids.

Methodology:

Droplet Formation: A small droplet of ethyl 3-methylpentanoate is formed at the tip of a

needle.

Image Capture: A high-resolution camera captures the profile of the pendant drop.

Shape Analysis: The shape of the drop is determined by the balance between surface

tension and gravity. Sophisticated software analyzes the drop shape.

Laplace-Young Equation: The software fits the profile of the drop to the Laplace-Young

equation, which relates the surface tension to the shape of the drop and the density

difference between the liquid and the surrounding medium (usually air).

Temperature Control: The sample is housed in a temperature-controlled chamber to allow for

measurements at various temperatures.

Mandatory Visualization
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Experimental Workflow for Thermophysical Property
Determination
The following diagram illustrates a typical experimental workflow for the comprehensive

determination of the thermophysical properties of a liquid ester like ethyl 3-methylpentanoate.

Caption: Experimental workflow for determining thermophysical properties.

Signaling Pathways
The concept of signaling pathways is a biological one, describing how cells communicate and

respond to their environment through a series of molecular interactions. This concept is not

applicable to the thermophysical properties of a simple organic compound like ethyl 3-
methylpentanoate, which are governed by the principles of physics and chemistry related to

intermolecular forces and molecular structure.

Conclusion
This technical guide has summarized the available thermophysical property data for ethyl 3-
methylpentanoate and outlined the standard experimental protocols for their measurement.

While single-point data for properties such as density, boiling point, and refractive index are

available, comprehensive temperature-dependent data, particularly for viscosity and surface

tension, are not readily found in the public domain. The existence of critically evaluated data

from NIST suggests that such measurements have been performed, and researchers requiring

high-accuracy, temperature-dependent data may need to consult specialized databases. The

provided experimental workflows and the understanding of general trends for branched esters

serve as a valuable resource for scientists and professionals working with this compound in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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